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Compound of Interest

Compound Name: 2-Butyne

Cat. No.: B1218202 Get Quote

This guide provides an in-depth overview of the core physicochemical properties of 2-Butyne
(also known as dimethylacetylene or crotonylene), a symmetrical alkyne of interest in organic

synthesis and physical chemistry. The following sections detail its molecular weight, density,

and molar mass, along with the experimental protocols for their determination. This document

is intended for researchers, scientists, and professionals in drug development who utilize

alkynes as building blocks or study their fundamental properties.

Core Physicochemical Data
2-Butyne is a colorless, volatile, and flammable liquid at standard conditions.[1] Its

fundamental properties are crucial for its application in synthesis, such as its use in the

production of alkylated hydroquinones for Vitamin E synthesis and as a pharmaceutical

intermediate.[2][3] A summary of its key quantitative data is presented below.

Property Value Units Conditions

Molecular Formula C₄H₆ - -

Molar Mass 54.09 g/mol g/mol -

Molecular Weight 54.09 Da -

Density 0.691 g/mL at 25 °C
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The terms molar mass and molecular weight are often used interchangeably in chemistry.

However, they are distinct quantities. Molecular weight is a dimensionless quantity, while molar

mass is the mass of one mole of a substance, expressed in g/mol .[4] The numerical values,

derived from the chemical formula C₄H₆ and standard atomic weights, are identical.[5][6]

Chemical Formula
C₄H₆

Calculation
(4 * C) + (6 * H)

Atomic Weight of Carbon
(~12.011 Da)

Atomic Weight of Hydrogen
(~1.008 Da)

Molecular Weight
~54.09 Da

  Unitless Sum

Molar Mass
~54.09 g/mol

  Mass per Mole

Click to download full resolution via product page

Fig. 1: Relationship between chemical formula and mass calculations.

Experimental Protocols
The accurate determination of 2-Butyne's physical properties is essential for its use in

quantitative chemical applications. The following sections describe standard laboratory

procedures for measuring its molar mass and density.

The molar mass of a volatile liquid like 2-Butyne can be determined using the Dumas method,

also known as the vapor density method.[7] This protocol relies on the ideal gas law (PV=nRT)

by measuring the mass of a known volume of the substance's vapor at a specific temperature

and pressure.[8]

Methodology:

Preparation: Weigh a clean, dry Erlenmeyer flask fitted with a foil cap containing a small

pinhole.

Sample Introduction: Add a small volume (a few milliliters) of liquid 2-Butyne to the flask.
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Vaporization: Submerge the flask in a boiling water bath, ensuring the majority of the flask is

heated. The 2-Butyne will vaporize, and its vapor will displace the air in the flask, with

excess vapor escaping through the pinhole.

Equilibration: Continue heating until all the liquid has turned to vapor and no more vapor is

seen escaping. At this point, the flask is filled with 2-Butyne vapor at the temperature of the

boiling water and the ambient atmospheric pressure.

Condensation & Mass Measurement: Remove the flask, dry it completely, and allow it to cool

to room temperature. The vapor inside will condense back into a liquid. Weigh the flask, cap,

and the condensed 2-Butyne.

Volume Determination: Fill the empty flask completely with water and measure the volume of

the water to determine the internal volume of the flask.

Data Collection: Record the barometric pressure and the temperature of the boiling water

bath.

Calculation: The molar mass (M) is calculated using the ideal gas law, rearranged as M =

(mRT)/(PV), where 'm' is the mass of the condensed vapor.[7]
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Start

Weigh dry flask
with foil cap (m₁)

Add ~3-4 mL
of liquid 2-Butyne

Heat flask in boiling
water bath to vaporize

Cool flask to
condense vapor

Weigh flask with
condensed vapor (m₂)

Measure flask volume (V)
with water

Record T and P
of the vapor

Calculate Molar Mass
M = [(m₂ - m₁)RT] / PV

End
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Fig. 2: Workflow for molar mass determination by the vapor density method.
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The density of a liquid is its mass per unit volume. For a volatile substance like 2-Butyne,

measurements should be performed carefully to minimize evaporative loss.

Methodology:

Mass of Container: Weigh a clean, dry volumetric flask or pycnometer of a known volume

(e.g., 10 mL) with its stopper.

Sample Addition: Fill the container precisely to the calibration mark with 2-Butyne. Work

quickly and cap the container immediately to prevent evaporation.

Mass of Sample: Weigh the filled container. The difference between this mass and the initial

mass gives the mass of the 2-Butyne.

Temperature Control: Measure and record the temperature of the 2-Butyne, as density is

temperature-dependent.

Calculation: Calculate the density by dividing the measured mass of the 2-Butyne by the

known volume of the container.[9] Repeat the measurement to ensure precision.
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Start

Weigh empty, dry
pycnometer (m₁)

Fill pycnometer with
2-Butyne to known volume (V)

Weigh filled
pycnometer (m₂)

Record sample
temperature (T)

Calculate Density
ρ = (m₂ - m₁) / V

End
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Fig. 3: Workflow for the experimental determination of liquid density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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